Cas no 1807064-22-7 (2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxy-4-iodopyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxy-4-iodopyridine
• CAS No: 1807064-22-7
• MF: C₇H₇F₂IN₂O
• MW: 300.044560670853
• CID: 4887114
• Update Time: 2025-08-05

2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxy-4-iodopyridine

• Inchi： 1S/C7H7F2IN2O/c8-7(9)3-2-12-4(1-11)6(13)5(3)10/h2,7,13H,1,11H2
• InChI Key： FWHBFWUJNDBKLS-UHFFFAOYSA-N
• SMILES： IC1=C(C(CN)=NC=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxy-4-iodopyridine

2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxy-4-iodopyridine: A Comprehensive Overview

The compound 2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxy-4-iodopyridine (CAS No. 1807064-22-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in synthetic chemistry. The molecule's structure features a pyridine ring with multiple substituents, including an aminomethyl group at position 2, a difluoromethyl group at position 5, a hydroxyl group at position 3, and an iodine atom at position 4. These substituents contribute to the compound's distinct reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxy-4-iodopyridine through multi-step processes involving nucleophilic aromatic substitution and cross-coupling reactions. Researchers have explored various strategies to optimize the synthesis of this compound, focusing on improving yield and purity while minimizing environmental impact. For instance, the use of palladium catalysts in cross-coupling reactions has proven to be highly effective in constructing the carbon-halogen bonds present in this molecule.

The pyridine ring serves as the core structure of this compound, providing a rigid framework that facilitates specific chemical interactions. The presence of an aminomethyl group introduces nucleophilic properties, making the compound amenable to reactions such as alkylation and acylation. Meanwhile, the difluoromethyl group enhances the molecule's stability and electron-withdrawing characteristics, which are crucial for applications in pharmaceuticals and agrochemicals.

One of the most promising applications of 2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxy-4-iodopyridine lies in its potential as an intermediate in drug discovery. The compound's structural features make it an ideal candidate for designing bioactive molecules targeting various therapeutic areas, such as oncology and infectious diseases. Recent studies have demonstrated its ability to modulate key biological pathways, highlighting its potential as a lead compound for further development.

In addition to its role in pharmaceuticals, this compound has shown promise in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as conductive polymers and optoelectronic devices. Researchers have investigated its ability to act as a building block for self-assembling monolayers and nanocomposites, which could revolutionize fields like electronics and energy storage.

The hydroxyl group at position 3 plays a critical role in determining the compound's reactivity and solubility properties. This functional group allows for hydrogen bonding interactions, which are essential for stabilizing molecular structures in aqueous environments. Furthermore, the iodine atom at position 4 contributes significantly to the molecule's halogen bonding capabilities, making it suitable for applications requiring precise control over molecular recognition processes.

Recent studies have also explored the environmental fate and toxicity of 2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxy-4-iodopyridine, particularly in relation to its potential use in agrochemicals. Researchers have found that the compound exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional pesticides. Its ability to degrade under natural conditions further supports its sustainable use in agricultural applications.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-3-hydroxy-4-iodopyridine (CAS No. 1807064-22-7) is a versatile compound with immense potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science, while recent research has highlighted its safety and environmental compatibility. As advancements in synthetic chemistry continue to evolve, this compound is poised to play an increasingly important role in shaping future innovations.